4-fluoro-N-[(2-hydroxyphenyl)methyl]benzamide

• IUPAC Name: 4-fluoro-N-[(2-hydroxyphenyl)methyl]benzamide
• InChI: InChI=1S/C14H12FNO2/c15-12-7-5-10(6-8-12)14(18)16-9-11-3-1-2-4-13(11)17/h1-8,17H,9H2,(H,16,18)
• InChI Key: ZUBIBLCSMCLJDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)C2=CC=C(C=C2)F)O
• Molecular Formula: C14H12FNO2
• Molecular Weight: 245.25 g/mol

Description

4-fluoro-N-[(2-hydroxyphenyl)methyl]benzamide, also known as FHBM, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is a derivative of benzamide and has a fluorine atom attached to it.

Mechanism of Action

The mechanism of action of 4-fluoro-N-[(2-hydroxyphenyl)methyl]benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. 4-fluoro-N-[(2-hydroxyphenyl)methyl]benzamide has been found to inhibit the activity of acetylcholinesterase, as mentioned earlier, which leads to an increase in the levels of acetylcholine in the brain. 4-fluoro-N-[(2-hydroxyphenyl)methyl]benzamide has also been found to inhibit the activity of certain kinases, which are enzymes that are involved in various cellular processes such as cell growth and division.
Biochemical and Physiological Effects:
4-fluoro-N-[(2-hydroxyphenyl)methyl]benzamide has been found to have various biochemical and physiological effects in the body. It has been found to increase the levels of acetylcholine in the brain, which can improve cognitive function. 4-fluoro-N-[(2-hydroxyphenyl)methyl]benzamide has also been found to reduce inflammation in animal models of rheumatoid arthritis, which can help alleviate symptoms such as joint pain and swelling. Additionally, 4-fluoro-N-[(2-hydroxyphenyl)methyl]benzamide has been found to inhibit the growth of cancer cells in vitro, which can potentially lead to the development of new cancer treatments.

Advantages and Limitations for Lab Experiments

One advantage of using 4-fluoro-N-[(2-hydroxyphenyl)methyl]benzamide in lab experiments is that it has shown potential therapeutic applications in various fields of research, which can lead to the development of new treatments for various diseases. However, one limitation of using 4-fluoro-N-[(2-hydroxyphenyl)methyl]benzamide is that its mechanism of action is not fully understood, which can make it difficult to design experiments that target specific pathways or receptors.

Future Directions

There are several future directions for research on 4-fluoro-N-[(2-hydroxyphenyl)methyl]benzamide. One direction is to further study its anti-cancer properties and explore its potential use as a cancer treatment. Another direction is to study its potential use as a treatment for Alzheimer's disease and other neurodegenerative disorders. Additionally, further research can be done to better understand its mechanism of action and identify specific pathways or receptors that it targets.

Synthesis Methods

The synthesis of 4-fluoro-N-[(2-hydroxyphenyl)methyl]benzamide involves the reaction of 4-fluorobenzoyl chloride with 2-hydroxybenzylamine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure 4-fluoro-N-[(2-hydroxyphenyl)methyl]benzamide.

Scientific Research Applications

4-fluoro-N-[(2-hydroxyphenyl)methyl]benzamide has shown potential therapeutic applications in various fields of research. It has been studied for its anti-cancer properties, as it has been found to inhibit the growth of cancer cells in vitro. 4-fluoro-N-[(2-hydroxyphenyl)methyl]benzamide has also been studied for its anti-inflammatory properties, as it has been found to reduce inflammation in animal models of rheumatoid arthritis. Additionally, 4-fluoro-N-[(2-hydroxyphenyl)methyl]benzamide has been studied for its potential use as a treatment for Alzheimer's disease, as it has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and learning.